Cas no 2228970-88-3 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal
• CAS No: 2228970-88-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 6448625
• PubChem ID: 165777219
• Update Time: 2025-05-30

2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal
• EN300-1733130
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2-methylpropanal
• 2228970-88-3

• Inchi： 1S/C11H14OS/c1-11(2,7-12)10-6-8-4-3-5-9(8)13-10/h6-7H,3-5H2,1-2H3
• InChI Key： WFOATCFRQXHHFP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C=O)(C)C

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal

Exploring 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal (CAS No. 2228970-88-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal (CAS No. 2228970-88-3) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This cyclopentabthiophene-derived aldehyde serves as a pivotal intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular framework combines the electron-rich thiophene ring with a reactive aldehyde group, making it a valuable scaffold for cross-coupling reactions and heterocyclic functionalization.

Recent trends in green chemistry and sustainable synthesis have amplified the demand for efficient building blocks like 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal. Researchers are increasingly exploring its role in catalyzed transformations, such as Pd-mediated Suzuki-Miyaura couplings or photoredox reactions, to minimize waste and energy consumption. The compound’s compatibility with flow chemistry systems further aligns with industrial scalability—a topic frequently searched in AI-driven drug discovery forums.

The methylpropanal moiety in this compound enhances its reactivity profile, enabling stereoselective modifications critical for chiral drug synthesis. This attribute resonates with current discussions on enantioselective catalysis, a hot topic in medicinal chemistry circles. Moreover, its cyclopentabthiophene core is structurally analogous to motifs found in OLED materials and organic semiconductors, linking it to trending searches in material science innovations.

From a structure-activity relationship (SAR) perspective, the compound’s thiophene-aldehyde hybrid structure offers tunable electronic properties. Computational studies (DFT calculations) frequently cite such derivatives for their HOMO-LUMO gap modulation potential—a key focus area in optoelectronic material design. These aspects make CAS No. 2228970-88-3 a recurring subject in patent literature for high-performance polymers.

In analytical applications, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal exhibits distinct chromatographic behavior (HPLC/GC-MS), often referenced in method development studies. Its UV-Vis absorption characteristics also make it a candidate for fluorescent probe synthesis, addressing growing interest in bioimaging reagents. These intersections with multidisciplinary research underscore its relevance across academic and industrial R&D sectors.

As regulatory landscapes evolve, the compound’s REACH compliance status and safety profiles are increasingly scrutinized—a concern mirrored in ESG-focused queries. Synthetic protocols emphasizing atom economy and low-toxicity solvents further enhance its appeal for GMP-grade production. This aligns with search trends around cost-effective API intermediates and green manufacturing.

Looking ahead, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropanal is poised to play a transformative role in fragment-based drug design (FBDD) and combinatorial chemistry. Its structural versatility addresses persistent challenges in bioavailability optimization and metabolic stability—topics dominating pharma R&D discourse. With ongoing advances in automated synthesis platforms, this compound exemplifies the synergy between traditional organic synthesis and digital chemistry tools.